Cas no 2229216-63-9 (tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate)

• Product Name: tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate
• CAS No: 2229216-63-9
• MF: C₈H₁₁FN₂O₄S
• MW: 250.247344255447
• CID: 6390117
• PubChem ID: 165622727
• Update Time: 2025-07-18

tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate
• 2229216-63-9
• EN300-1895046

• Inchi： 1S/C8H11FN2O4S/c1-8(2,3)15-7(12)11-4-6(10-5-11)16(9,13)14/h4-5H,1-3H3
• InChI Key： ZBNOJNCEGQXVBA-UHFFFAOYSA-N
• SMILES： S(C1=CN(C=N1)C(=O)OC(C)(C)C)(=O)(=O)F

Computed Properties

• Exact Mass: 250.04235617g/mol
• Monoisotopic Mass: 250.04235617g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 371
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 86.6Ų

Additional information on tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate

tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate (CAS No. 2229216-63-9): A Comprehensive Overview

tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate (CAS No. 2229216-63-9) is a versatile and highly functionalized compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and materials science. This compound, characterized by its unique combination of a tert-butyl ester, a fluorosulfonyl group, and an imidazole ring, offers a wide range of applications due to its reactivity and stability.

The imidazole ring is a fundamental structural motif in many biologically active molecules, including histidine residues in proteins and various pharmaceutical agents. The presence of the fluorosulfonyl group imparts unique chemical properties, such as enhanced electrophilicity and reactivity, making this compound an attractive building block for the synthesis of complex molecules.

Recent advancements in synthetic methodologies have facilitated the efficient preparation of tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate. One notable approach involves the reaction of 4-fluorobenzenesulfonyl chloride with imidazole followed by tert-butylation. This method provides high yields and excellent purity, making it suitable for large-scale production and industrial applications.

In the context of medicinal chemistry, tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate has shown promise as an intermediate in the synthesis of novel drugs targeting various diseases. For instance, its use in the development of inhibitors for specific enzymes and receptors has been explored in several studies. The fluorosulfonyl group's ability to form stable covalent bonds with nucleophiles makes it particularly useful in designing irreversible inhibitors.

Moreover, the compound's stability under various reaction conditions allows for its use in multi-step synthetic sequences without significant degradation. This property is crucial for maintaining the integrity of complex molecules during synthesis and purification processes.

In materials science, tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate has found applications in the development of functional materials with unique properties. For example, its incorporation into polymers can enhance their thermal stability and mechanical strength. Additionally, the compound's reactivity with various functional groups enables the creation of tailored materials for specific applications, such as sensors and catalysts.

The environmental impact of tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate has also been a subject of recent research. Studies have shown that proper handling and disposal methods can minimize any potential ecological risks associated with its use. This is particularly important as the compound's widespread application continues to grow across different industries.

In conclusion, tert-butyl 4-(fluorosulfonyl)-1H-imidazole-1-carboxylate (CAS No. 2229216-63-9) is a highly valuable compound with diverse applications in organic synthesis, medicinal chemistry, and materials science. Its unique combination of functional groups provides a robust platform for the development of novel compounds and materials, contributing to advancements in these fields. Ongoing research continues to uncover new possibilities for its use, further solidifying its importance in modern chemistry.